Cas no 801207-01-2 (1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol)

1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol structure
801207-01-2 structure
Product name:1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
CAS No:801207-01-2
MF:C12H15NO3
MW:221.252403497696
CID:712875

1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-
    • 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-(8CI)
    • 1-amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
    • 1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
    • Inchi: 1S/C12H15NO3/c1-8-6-15-10-3-2-4-11(12(8)10)16-7-9(14)5-13/h2-4,6,9,14H,5,7,13H2,1H3
    • InChI Key: OAJSCMPTPPCRFW-UHFFFAOYSA-N
    • SMILES: O(CC(CN)O)C1=CC=CC2=C1C(C)=CO2

Computed Properties

  • Exact Mass: 221.105
  • Monoisotopic Mass: 221.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.6

1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol Related Literature

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